Cas no 206879-83-6 ((6-bromo-2,2-dimethyl-4h-1,3-benzodioxin-8-yl)methanol)

• Product Name: (6-bromo-2,2-dimethyl-4h-1,3-benzodioxin-8-yl)methanol
• CAS No: 206879-83-6
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 1399560
• PubChem ID: 10564151
• Update Time: 2025-04-20

(6-bromo-2,2-dimethyl-4h-1,3-benzodioxin-8-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromo-2,2-dimethyl-4h-1,3-benzodioxin-8-yl)methanol
• 206879-83-6
• DTXSID70441845
• (6-Bromo-2,2-dimethyl-2H,4H-1,3-benzodioxin-8-yl)methanol
• SCHEMBL2616010

• Inchi： 1S/C11H13BrO3/c1-11(2)14-6-8-4-9(12)3-7(5-13)10(8)15-11/h3-4,13H,5-6H2,1-2H3
• InChI Key： CUZIYYVKMMQJRY-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C2=C(C=1)COC(C)(C)O2

Computed Properties

• Exact Mass: 272.00479
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69